Cas no 99849-29-3 (Methyl 3,5-dichloro-2-methylbenzoate)

• Product Name: Methyl 3,5-dichloro-2-methylbenzoate
• CAS No: 99849-29-3
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 4951257
• Update Time: 2026-02-27

Methyl 3,5-dichloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-methyl-benzoic acid methyl ester
• Benzoic acid, 3,5-dichloro-2-methyl-, methyl ester
• NSC409569
• methyl 3,5-dichloro-2-methylbenzoate
• Methyl 3,5-dichloro-2-methylbenzoate

• Inchi： 1S/C9H8Cl2O2/c1-5-7(9(12)13-2)3-6(10)4-8(5)11/h3-4H,1-2H3
• InChI Key： XMQNGHBAYVFPIK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)OC)=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3,5-dichloro-2-methylbenzoate

Methyl 3,5-dichloro-2-methylbenzoate (CAS No. 99849-29-3): An Overview of Its Properties and Applications

Methyl 3,5-dichloro-2-methylbenzoate (CAS No. 99849-29-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two chlorine atoms at the 3 and 5 positions and a methyl group at the 2 position, with a methoxy group attached to the carboxylic acid moiety. The combination of these functional groups imparts distinct chemical and physical properties that make it valuable for various applications.

The chemical formula of Methyl 3,5-dichloro-2-methylbenzoate is C₁₀H₉Cl₂O₂, and its molecular weight is approximately 240.1 g/mol. The compound is typically a white to off-white crystalline solid at room temperature, with a melting point ranging from 65 to 68°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of its chemical reactivity, Methyl 3,5-dichloro-2-methylbenzoate can undergo a variety of transformations due to the presence of the ester group and the chlorine substituents. For instance, it can be hydrolyzed to form the corresponding carboxylic acid under acidic or basic conditions. Additionally, the chlorine atoms can be readily substituted through nucleophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential applications of Methyl 3,5-dichloro-2-methylbenzoate in pharmaceuticals and materials science. In the pharmaceutical industry, this compound has been explored as a starting material for the synthesis of drugs with antifungal and antibacterial properties. Studies have shown that derivatives of this compound exhibit potent activity against various microbial strains, making them promising candidates for the development of new antimicrobial agents.

In materials science, Methyl 3,5-dichloro-2-methylbenzoate has been investigated for its use in polymer synthesis and as a functional additive in coatings and adhesives. Its ability to form stable complexes with metal ions has also been exploited in the development of coordination polymers with unique optical and electronic properties. These polymers have potential applications in areas such as sensors, catalysts, and electronic devices.

The environmental impact of Methyl 3,5-dichloro-2-methylbenzoate is another area of active research. Studies have focused on understanding its biodegradability and potential ecotoxicological effects. Preliminary findings suggest that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. However, further research is needed to fully assess its environmental fate and impact.

Safety considerations are crucial when handling Methyl 3,5-dichloro-2-methylbenzoate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid inhalation, ingestion, or skin contact. Personal protective equipment such as gloves and safety goggles should be used when handling this compound in laboratory settings.

In conclusion, Methyl 3,5-dichloro-2-methylbenzoate (CAS No. 99849-29-3) is a multifaceted organic compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure endows it with valuable chemical properties that make it an important intermediate in various synthetic processes. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.